Cas no 2227789-37-7 (rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine
• CAS No: 2227789-37-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6383935
• PubChem ID: 165626431
• Update Time: 2025-10-12

rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine
• 2227789-37-7
• rac-[(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropyl]methanamine
• EN300-1796956

• Inchi： 1S/C10H17N3/c1-10(2)7(6-11)8(10)9-12-4-5-13(9)3/h4-5,7-8H,6,11H2,1-3H3/t7-,8+/m1/s1
• InChI Key： PLRHCYAWYXKGCJ-SFYZADRCSA-N
• SMILES： N1(C)C=CN=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine

rac-(1R,3R)-2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine

rac-(1R,3R)-2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine is a complex organic compound with the CAS number 2227789-37-7. This compound belongs to the class of imidazole derivatives and has gained attention in recent years due to its potential applications in pharmaceutical and agrochemical industries. The structure of this compound is characterized by a cyclopropane ring substituted with a methyl group and an imidazole moiety, along with a methanamine group. The stereochemistry of the compound is defined by the (1R,3R) configuration, which plays a crucial role in its biological activity and selectivity.

The synthesis of rac-(1R,3R)-2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine involves multi-step organic reactions, including alkylation, cyclization, and stereochemical control. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric purity. The imidazole ring is known for its versatility in forming hydrogen bonds and π-interactions, making it a valuable structural motif in drug design.

One of the most promising applications of this compound is in the field of pest control. Studies have shown that rac-(1R,3R)-2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine exhibits potent insecticidal activity against various agricultural pests. Its mechanism of action involves interference with the nervous system of insects, leading to paralysis and death. This compound has been tested on model organisms such as *Drosophila melanogaster* and *Spodoptera frugiperda*, demonstrating high efficacy with minimal toxicity to non-target species.

In addition to its pesticidal properties, this compound has also been explored for its potential as a therapeutic agent. Research indicates that it may possess anti-inflammatory and analgesic effects due to its ability to modulate ion channels and neurotransmitter receptors. Preclinical studies have been conducted to evaluate its safety profile and pharmacokinetics, with encouraging results suggesting further investigation in clinical settings.

The structural uniqueness of rac-(1R,3R)-2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine lies in its cyclopropane ring system, which contributes to its stability and bioavailability. The cyclopropane moiety also enhances the molecule's ability to penetrate biological membranes, making it an attractive candidate for drug delivery systems. Recent computational studies have utilized molecular docking techniques to predict binding affinities of this compound to various protein targets, providing insights into its potential therapeutic applications.

From an environmental perspective, the biodegradability and ecological impact of rac-(1R,3R)-2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine have been assessed through standardized tests. Results indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This makes it a more sustainable alternative to traditional pesticides that often pose long-term risks to ecosystems.

In conclusion, rac-(1R,3R)-2,2-Dimethyl-3-(1-methyl-1H-imidazol-2-yl)cyclopropylmethanamine (CAS No: 2227789